Cas no 287-53-6 (1,3-Dithietane)

1,3-Dithietane structure

Product Name:1,3-Dithietane

CAS No:287-53-6

Molecular Formula:C₂H₄S₂

Molecular Weight:92.18316

CID:265172

PubChem ID:136129

1,3-Dithietane Properties

Names and Identifiers

- 1,3-Dithietane
- 1,3-Dithiethane
- InChI=1/C2H4S2/c1-3-2-4-1/h1-2H
- 287-53-6
- DTXSID10182861
- XQ54M93UBZ
- ITXACGPMGJCSKF-UHFFFAOYSA-N
- Q4545686
- 1,3-dithiacyclobutane
- +Expand
- InChIKey： ITXACGPMGJCSKF-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H4S2/c1-3-2-4-1/h1-2H2
- SMILES： S1CSC1

Computed Properties

Exact Mass: 91.97552
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 91.975
Heavy Atom Count: 4
Complexity: 12
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 50.6Å²

Experimental Properties

PSA: 0
Refractive Index: 1.651
Boiling Point: 134.9°Cat760mmHg
Flash Point: 43.9°C
Density: 1.318

1,3-Dithietane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D392480-300mg	1,3-Dithietane	287-53-6		300mg	$2182.00	2023-05-18

1,3-Dithietane Related Literature

1. Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media

Zahra Khademi,Kobra Nikoofar RSC Adv. 2020 10 30314
2. Rotational characterization of S?F chalcogen bonds in the complex of 2,2,4,4-tetrafluoro-1,3-dithietane and difluoromethane

Tao Lu,Yang Zheng,Qian Gou,Gao-Lei Hou,Gang Feng Phys. Chem. Chem. Phys. 2019 21 24659
3. Novel bonding geometry and valence tautomerism of 4-(N,N-dimethyldithiocarbamato)-2-dimethyliminio-1,3-dithietane tetraphenylborate, [Me2NCS2·CH·S2CNMe2]+Ph4B–

Robert R. Schumaker,Motomichi Inoue,Michiko B. Inoue,Michael A. Bruck,Quintus Fernando J. Chem. Soc. Chem. Commun. 1991 719
4. Chalcogen bond and internal dynamics of the 2,2,4,4-tetrafluoro-1,3-dithietane?water complex

Yan Jin,Xiaolong Li,Qian Gou,Gang Feng,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys. 2019 21 15656
5. S?S and S?P chalcogen bonding in solution: a cryospectroscopic study of the complexes of 2,2,4,4-tetrafluoro-1,3-dithietane with dimethyl sulfide and trimethylphosphine

Yannick Geboes,Elias De Vos,Wouter A. Herrebout New J. Chem. 2018 42 10563
6. Crystal structure prediction and isostructurality of three small organic halogen compounds

Aldi Asmadi,John Kendrick,Frank J. J. Leusen Phys. Chem. Chem. Phys. 2010 12 8571
7. The preferred conformation of the tetrafluoro-1,3-dithietane?isopropylamine complex as revealed by rotational spectroscopy

Yan Jin,Tao Lu,Gang Feng Phys. Chem. Chem. Phys. 2020 22 28339
8. Insertion of P(CN)3 and As(CN)3 as their isonitrile forms into the dimer of hexafluorothioacetone

Herbert W. Roesky,Kaveripatnam S. Dhathathreyan J. Chem. Soc. Chem. Commun. 1984 1053
9. Close contacts and noncovalent interactions in crystals

Jane S. Murray,Giuseppe Resnati,Peter Politzer Faraday Discuss. 2017 203 113
10. Fluorination promotes chalcogen bonding in crystalline solids

Susanta K. Nayak,Vijith Kumar,Jane S. Murray,Peter Politzer,Giancarlo Terraneo,Tullio Pilati,Pierangelo Metrangolo,Giuseppe Resnati CrystEngComm 2017 19 4955

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